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Compound of Interest

Compound Name:
4,5-Dibromothiophene-2-

carbaldehyde

Cat. No.: B1584770 Get Quote

An In-Depth Technical Guide to the Molecular Structure and Utility of 4,5-Dibromothiophene-
2-carbaldehyde

Introduction: A Versatile Heterocyclic Building Block
4,5-Dibromothiophene-2-carbaldehyde is a highly functionalized organosulfur compound of

significant interest to researchers in medicinal chemistry, materials science, and organic

synthesis. Its structure, featuring a thiophene ring substituted with two bromine atoms and a

reactive aldehyde group, provides a versatile platform for constructing complex molecular

architectures. The bromine atoms at the 4- and 5-positions serve as strategic handles for

cross-coupling reactions, enabling the introduction of diverse substituents, while the aldehyde

group at the 2-position offers a gateway for a wide array of classical carbonyl chemistries. This

guide provides a detailed exploration of its molecular structure, synthesis, spectroscopic

characterization, and its applications as a pivotal intermediate.

Molecular Structure and Physicochemical
Properties
The core of the molecule is a five-membered aromatic thiophene ring. The key functional

groups are strategically positioned: an electrophilic aldehyde group at the C2 position and two

bromine atoms at the C4 and C5 positions. This substitution pattern dictates the molecule's

reactivity and electronic properties.
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Below is a diagram illustrating the molecular structure of 4,5-Dibromothiophene-2-
carbaldehyde.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b1584770?utm_src=pdf-body
https://www.benchchem.com/product/b1584770?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Workflow

Start: 2,3-Dibromothiophene

Vilsmeier Reagent (DMF/POCl3)

Add to

Vilsmeier-Haack Formylation
(0°C to RT, 2-4h)

Initiates

Aqueous Workup
(Sodium Acetate)

Quench & Hydrolyze

Solvent Extraction (DCM)

Column Chromatography
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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